Methyl 4-(4-fluoro-1-methylpiperidin-4-yl)benzoate

• IUPAC Name: methyl 4-(4-fluoro-1-methylpiperidin-4-yl)benzoate
• InChI: InChI=1S/C14H18FNO2/c1-16-9-7-14(15,8-10-16)12-5-3-11(4-6-12)13(17)18-2/h3-6H,7-10H2,1-2H3
• InChI Key: STKKTYFHEBORQC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)(C2=CC=C(C=C2)C(=O)OC)F
• Molecular Formula: C14H18FNO2
• Molecular Weight: 251.30 g/mol
• CAS No.: 2411265-04-6

Description

Methyl 4-(4-fluoro-1-methylpiperidin-4-yl)benzoate is a useful research compound. Its molecular formula is C14H18FNO2 and its molecular weight is 251.301. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Functionalization

Methyl 4-(4-fluoro-1-methylpiperidin-4-yl)benzoate is explored in the field of chemical synthesis, particularly in the context of creating complex molecular structures. The work by Xiao-Yang Chen and E. J. Sorensen (2018) demonstrates the direct ortho C-H methylation and fluorination of benzaldehydes facilitated by palladium catalysis, using orthanilic acids as transient directing groups. This methodology underscores the potential of using such compounds in intricate synthetic routes, enabling the selective functionalization of aromatic compounds, which is fundamental in medicinal chemistry and materials science (Chen & Sorensen, 2018).

Environmental and Biological Transformations

In environmental science, the analogs of this compound serve as probes to understand the transformation processes. B. Genthner, G. Townsend, and P. Chapman (1989) used isomeric fluorophenols to investigate the anaerobic transformation of phenol to benzoate, highlighting the role of microbial consortia in the degradation of aromatic compounds in sediments. This research provides insights into the biodegradation pathways of fluorinated aromatic compounds, which is crucial for bioremediation efforts and understanding environmental fate (Genthner, Townsend, & Chapman, 1989).

Mesomorphic Properties and Materials Science

The study of mesomorphic properties of compounds related to this compound reveals their potential in advanced materials. C. D. Cruz et al. (2001) reported on the synthesis and mesomorphic properties of a new chiral series with anticlinic and TGB phases, focusing on difluoro-substituted benzoate derivatives. These findings contribute to the development of liquid crystal technologies, which are integral to displays, sensors, and photonic devices (Cruz et al., 2001).

Advanced Material Synthesis

Furthering the application in materials science, P.-Y. Huang et al. (2021) discussed the synthesis, crystal structure, and DFT study of compounds including methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate. Their research into boric acid ester intermediates with benzene rings offers valuable insights into the synthesis of advanced materials and the role of such compounds in organic electronics and photonics (Huang et al., 2021).